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Compound of Interest

Compound Name: 4-Bromohexanoic acid
CAS No.: 61222-82-0
Cat. No.: B14571254
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromohexanoic acid, including
its chemical identity, physicochemical properties, a representative synthetic protocol, and a
discussion of its potential role in cellular signaling pathways based on current knowledge of
related fatty acid derivatives.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name 4-bromohexanoic acid is a halogenated
carboxylic acid.[1] It is also known by the following synonyms:

* 4-BROMOHEXANOIC ACID
e SCHEMBL143442

e DTXSID70623129

Physicochemical Properties
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Quantitative data for 4-Bromohexanoic acid is primarily based on computational predictions.
The following table summarizes its key physicochemical properties.

Property Value Source
Molecular Formula CeH11BroO:2 PubChem[1]
Molecular Weight 195.05 g/mol PubChem[1]
IUPAC Name 4-bromohexanoic acid PubChem[1]
CAS Number 61222-82-0 PubChem
Canonical SMILES CCC(CCC(=0)0)Br PubChem[1]

InChl=1S/C6H11BroO2/c1-2-

InChl 5(7)3-4-6(8)9/h5H,2-4H2,1H3, PubChem[1]
(H,8,9)
HKDXJLWAEYTBOQ-

InChlKey PubChem[1]

UHFFFAOYSA-N

Synthesis of 4-Bromohexanoic Acid: Experimental
Protocol

A common and effective method for the synthesis of bromoalkanoic acids is the acid-catalyzed
ring-opening of the corresponding lactone. For 4-Bromohexanoic acid, a suitable precursor
would be y-caprolactone (5-ethyl-dihydrofuran-2-one). The following is a detailed,
representative experimental protocol adapted from procedures for similar compounds.

Reaction: Ring-opening of y-caprolactone with hydrogen bromide.
Materials:

o y-Caprolactone

e 48% aqueous hydrobromic acid (HBr)

o Concentrated sulfuric acid (H2SOa)
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» Diethyl ether

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)
o Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

» Round-bottom flask with reflux condenser

o Stirring apparatus

e Separatory funnel

» Rotary evaporator

Procedure:

» To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add y-
caprolactone.

o Carefully and with stirring, add a stoichiometric excess of 48% aqueous hydrobromic acid.
e Add a catalytic amount of concentrated sulfuric acid to the mixture.

o Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.
o Transfer the cooled mixture to a separatory funnel and dilute with diethyl ether.

e Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize excess acid), and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent.
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o Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude
4-Bromohexanoic acid.

e The crude product can be further purified by vacuum distillation or column chromatography.

Potential Biological Activity and Signaling Pathways

While specific studies on the biological activity and signaling pathways of 4-Bromohexanoic
acid are not readily available, its structural similarity to medium-chain fatty acids (MCFAs) and
their derivatives suggests potential involvement in similar cellular processes. Fatty acids are
known to act as signaling molecules that can influence a variety of cellular functions, including
gene expression, inflammation, and metabolism.

The diagram below illustrates a generalized signaling pathway for a fatty acid derivative, which
could be applicable to 4-Bromohexanoic acid. This model depicts the activation of a G-protein
coupled receptor (GPCR) at the cell surface, leading to downstream signaling cascades.

Click to download full resolution via product page

Caption: Generalized fatty acid signaling pathway.

This proposed pathway involves the binding of 4-Bromohexanoic acid to a GPCR, leading to
the activation of a G-protein. This, in turn, modulates an effector enzyme, resulting in the
production of a second messenger. The second messenger then activates a protein kinase,
which can phosphorylate transcription factors, ultimately leading to altered gene expression
and a specific cellular response. It is important to note that this is a hypothetical model for 4-
Bromohexanoic acid, and further research is required to elucidate its specific biological
targets and signaling mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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